Cas no 918826-08-1 (Phenol, 3,5-diethynyl-)

• Product Name: Phenol, 3,5-diethynyl-
• CAS No: 918826-08-1
• MF: C₁₀H₆O
• MW: 142.154042720795
• CID: 770059
• PubChem ID: 16096792
• Update Time: 2025-04-19

Phenol, 3,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-diethynyl-
• 3,5-diethynylphenol
• 918826-08-1
• SCHEMBL2807680
• F12438
• FT-0697106
• DTXSID80582596

• Inchi： 1S/C10H6O/c1-3-8-5-9(4-2)7-10(11)6-8/h1-2,5-7,11H
• InChI Key： XCPGIAPFQBCEAQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C#C)C=C(C#C)C=1

Computed Properties

• Exact Mass: 142.041864811g/mol
• Monoisotopic Mass: 142.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids